Cas no 2138346-09-3 (tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate)

• Product Name: tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate
• CAS No: 2138346-09-3
• MF: C₁₄H₂₆N₂O₄S
• MW: 318.432242870331
• CID: 6440416
• PubChem ID: 165453835
• Update Time: 2025-05-19

tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-718580
• tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate
• 2138346-09-3

• Inchi： 1S/C14H26N2O4S/c1-14(2,3)20-13(17)15-11-6-4-5-7-12(11)16-21(18,19)10-8-9-10/h10-12,16H,4-9H2,1-3H3,(H,15,17)
• InChI Key： KLYBZRRRWQMSRC-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CCCCC1NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.16132849g/mol
• Monoisotopic Mass: 318.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate

Comprehensive Guide to tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate (CAS 2138346-09-3)

tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate (CAS 2138346-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is widely utilized in drug discovery and development due to its unique structural properties and reactivity. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

The molecular structure of tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate features a cyclopropane sulfonamide moiety attached to a cyclohexyl carbamate framework. This combination provides excellent stereochemical control and bioavailability, making it valuable for medicinal chemistry applications. Recent studies highlight its role in optimizing drug-like properties and improving pharmacokinetic profiles of candidate molecules.

In synthetic chemistry, tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate serves as a versatile intermediate for constructing complex molecular architectures. Its tert-butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions while allowing selective deprotection when needed. This characteristic is particularly useful in peptide synthesis and small-molecule drug development, where protecting group strategies are critical.

The growing demand for tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate reflects broader trends in pharmaceutical research, including the search for new CNS therapeutics and precision medicine approaches. Researchers frequently inquire about its synthetic routes, solubility characteristics, and compatibility with common reagents – all key considerations for laboratory applications.

From a commercial perspective, CAS 2138346-09-3 represents an important fine chemical for the life sciences industry. Manufacturers continue to develop improved production processes to meet the needs of academic and industrial laboratories. The compound's stability and well-characterized properties make it particularly valuable for high-throughput screening programs and medicinal chemistry optimization projects.

Quality control of tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets rigorous purity standards required for research applications. Storage recommendations generally suggest cool, dry conditions to maintain stability over extended periods.

The scientific literature contains numerous references to tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate in the context of neurological drug discovery and pain management research. Its structural features make it particularly interesting for modulating ion channels and G-protein coupled receptors – important targets for modern pharmacology. These applications align with current healthcare priorities addressing neurodegenerative diseases and chronic pain conditions.

Environmental and safety considerations for CAS 2138346-09-3 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, researchers should employ appropriate personal protective equipment and engineering controls when working with this compound. Proper waste disposal methods should be observed in accordance with local regulations.

Future research directions for tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate may explore its potential in targeted drug delivery systems and bioconjugation chemistry. The compound's well-defined reactivity profile positions it as a promising candidate for developing next-generation therapeutics with improved specificity and reduced side effects.

For researchers sourcing tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate, important considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many laboratories seek detailed certificates of analysis and safety data sheets to ensure material quality and proper handling procedures.

The price and availability of CAS 2138346-09-3 vary depending on quantity, purity, and supplier capabilities. Current market trends show increasing demand from contract research organizations and academic institutions engaged in drug discovery programs. Some suppliers offer custom synthesis services for researchers requiring specialized derivatives or large quantities.

In summary, tert-butyl N-(2-cyclopropanesulfonamidocyclohexyl)carbamate (CAS 2138346-09-3) represents an important tool for modern pharmaceutical research. Its unique structural features and versatile applications continue to make it valuable for developing innovative therapeutic solutions, particularly in challenging areas of neurological disorders and chronic disease management.